1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine

• IUPAC Name: [2-[(dimethylamino)methyl]phenyl]-[3-(4-fluoroanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H26FN3O/c1-24(2)14-16-6-3-4-8-20(16)21(26)25-13-5-7-19(15-25)23-18-11-9-17(22)10-12-18/h3-4,6,8-12,19,23H,5,7,13-15H2,1-2H3
• InChI Key: CSMPZKRSKDENEU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CC=C1C(=O)N2CCCC(C2)NC3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol

Description

1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine, also known as DF-MDBP, is a synthetic compound that belongs to the class of psychoactive substances known as cathinones. DF-MDBP is a designer drug that has gained popularity in recent years due to its psychoactive effects and potential for abuse. In

Mechanism of Action

1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It increases the levels of these neurotransmitters in the brain, leading to increased stimulation and euphoria. 1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine also acts as a releasing agent, causing the release of these neurotransmitters from their storage vesicles.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine are similar to other cathinones. It causes increased heart rate, blood pressure, and body temperature. 1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine also causes increased sociability and euphoria, as well as decreased appetite and fatigue.

Advantages and Limitations for Lab Experiments

1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine has advantages and limitations for lab experiments. Its psychoactive effects make it useful for studying the central nervous system and potential treatments for depression and anxiety. However, its potential for abuse and toxicity limit its use in lab experiments.

Future Directions

For 1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine research include investigating its potential as a treatment for depression and anxiety, as well as its potential for abuse and addiction. Additionally, research could be conducted to investigate the long-term effects of 1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine use on the brain and body.

Synthesis Methods

1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine can be synthesized through the condensation of 1-benzoyl-2-(dimethylamino)methylpiperidine with 4-fluorobenzaldehyde. The resulting product is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and acetone.

Scientific Research Applications

1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine has been used in scientific research to investigate its psychoactive effects and potential for abuse. It has been shown to have stimulant properties similar to other cathinones such as methylone and MDPV. 1-{2-[(dimethylamino)methyl]benzoyl}-N-(4-fluorophenyl)-3-piperidinamine has also been used in studies to investigate its effects on the central nervous system and its potential as a treatment for depression and anxiety.